Cas no 1806290-33-4 (Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate)

• Product Name: Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate
• CAS No: 1806290-33-4
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4950620
• Update Time: 2025-07-02

Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-7(14)11(15)10-5-8(6-13)3-4-9(10)12(16)17-2/h3-5,7H,6H2,1-2H3
• InChI Key： NSUBEPNYLHSPAJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC)=C(C(C(C)Cl)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate

Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate (CAS No. 1806290-33-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate, identified by its CAS number 1806290-33-4, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a benzoate backbone with substituents that include a bromomethyl group and a 2-chloropropanoyl moiety, serves as a crucial intermediate in the synthesis of various therapeutic agents. Its unique structural attributes make it particularly valuable for constructing complex drug molecules, enabling chemists to explore novel pharmacophores and optimize drug efficacy.

The utility of Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate stems from its reactivity, which allows for diverse functionalization strategies. The presence of the bromomethyl group facilitates nucleophilic substitution reactions, making it an ideal candidate for introducing additional functional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl and heteroaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). Furthermore, the 2-chloropropanoyl substituent can undergo hydrolysis or amidation reactions, expanding its synthetic toolkit for generating carboxylic acids or amides, respectively.

In recent years, the demand for innovative intermediates like Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate has surged due to advancements in drug discovery technologies. The compound has been increasingly employed in the development of small-molecule inhibitors targeting various disease pathways. For instance, researchers have leveraged its structural framework to design molecules with potential antitumor and anti-inflammatory properties. The benzoate core is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets through hydrophobic and hydrogen bonding interactions. By modifying the substituents on this core, scientists can fine-tune the binding affinity and selectivity of their drug candidates.

The synthesis of Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination of 4-hydroxybenzoic acid to introduce the bromomethyl group at the para position. Subsequently, esterification followed by chlorination yields the final product. This synthetic pathway highlights the compound's accessibility while maintaining high purity standards required for pharmaceutical applications. The use of modern catalytic systems and green chemistry principles has further optimized these processes, reducing waste and improving yields.

The significance of this compound is underscored by its application in several high-profile research projects. In one notable study, Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate was used as a key intermediate in the synthesis of a novel kinase inhibitor designed to treat chronic inflammatory diseases. The compound's ability to undergo selective functionalization allowed researchers to create a library of derivatives with varying biological activities. High-throughput screening of these derivatives identified several lead compounds that demonstrated promising preclinical results. Such findings underscore the importance of versatile intermediates like Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate in accelerating drug discovery pipelines.

The future prospects of Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate are further illuminated by emerging trends in medicinal chemistry. The growing interest in fragment-based drug design and structure-based ligand optimization has increased the demand for intermediates that can be easily modified to explore diverse chemical space. The compound's bifunctional nature—combining both electrophilic and nucleophilic sites—makes it an excellent scaffold for generating structurally diverse libraries. Additionally, advances in computational chemistry have enabled more efficient virtual screening methods to identify potential applications for such intermediates.

In conclusion, Methyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate (CAS No. 1806290-33-4) is a multifaceted compound with broad utility in pharmaceutical synthesis. Its unique structural features enable a wide range of chemical transformations, making it indispensable for constructing complex drug molecules. As research continues to evolve, this intermediate will likely play an even greater role in the development of next-generation therapeutics targeting various diseases. The continued exploration of its synthetic possibilities ensures that it remains a cornerstone in modern medicinal chemistry.